(-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene

• Molecular Formula: C15H20Br2
• Molecular Weight: 360.13 g/mol
• IUPAC Name: (4R,6S,9E)-4-bromo-9-(bromomethylidene)-5,5-dimethyl-1-methylidenespiro[5.5]undec-10-ene
• InChI: InChI=1S/C15H20Br2/c1-11-4-5-13(17)14(2,3)15(11)8-6-12(10-16)7-9-15/h6,8,10,13H,1,4-5,7,9H2,2-3H3/b12-10-/t13-,15-/m1/s1
• InChI Key: TZEMMCWTQQXORZ-DUAKTUNXSA-N
• Isomeric SMILES: CC1([C@@H](CCC(=C)[C@@]12CC/C(=C\Br)/C=C2)Br)C
• Canonical SMILES: CC1(C(CCC(=C)C12CCC(=CBr)C=C2)Br)C
• synonyms: (+)-3-(Z)-bromomethylidene-10 beta-bromo-beta-chamigrene; (-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene; 3-bromomethylidene-10-bromochamigren

Description

(-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene is a natural product found in Laurencia dendroidea and Laurencia scoparia with data available.

Scientific Research Applications

1. Biological Activity and Antimicrobial Properties

• Evidence : This compound has been identified in research as a part of a broader group of halogenated chamigrenes isolated from marine sources, such as the red alga Laurencia scoparia. These compounds, including (-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene, have been studied for their biological activities, notably for their antimicrobial and antifouling properties (Davyt et al., 2001). Another study focused on the antifouling properties of similar compounds extracted from Laurencia rigida, highlighting their potential application in preventing marine biofouling (König & Wright, 1997).

2. Chemical Synthesis and Structural Analysis

• Evidence : Research has also delved into the chemical synthesis and structural elucidation of chamigrene derivatives. The synthesis of 10-bromo-α-chamigrene, closely related to (-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene, has been achieved through complex chemical processes, suggesting possible synthetic routes for similar compounds (Cui et al., 2009). Advanced spectroscopic techniques like pulsed field gradient spectroscopy have been applied for the structural determination of related chamigrenes, offering insights into their complex molecular structures (König & Wright, 1997).

3. Biogenetic Studies

• Evidence : Biogenetic studies have been conducted to understand the natural synthesis pathways of bromo-chamigrenes. A study outlined a general method for asymmetric induction in bromonium initiated intramolecular carbocyclization reactions, providing a framework for the biosynthesis of compounds like (-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene (Martín et al., 1986).

4. Potential Pharmacological Applications

• Evidence : Although specific pharmacological applications of (-)-3-(E)-bromomethylidene-10 beta-bromo-beta-chamigrene have not been extensively explored, similar sesquiterpenes have been investigated for their cytotoxic properties. For instance, cytotoxic sesquiterpenes from Aplysia dactylomela have been studied, suggesting the potential of similar compounds in pharmacological research (Dias et al., 2005).